ONO 207

• Molecular Formula: C20H36O5
• Molecular Weight: 356.5 g/mol
• InChI: InChI=1S/C20H36O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h4,7,15-19,21-23H,2-3,5-6,8-14H2,1H3,(H,24,25)
• InChIKey: LLQBSJQTCKVWTD-UHFFFAOYSA-N

ONO 207 – A Potent Luteolytic PGF2α Analog

ONO 207 (also known as 13,14-Dihydrodinoprost or 13,14-dihydro PGF2α) is a prostaglandin F2α (PGF2α) analog distinguished by the absence of unsaturation in the lower side chain (i.e., the reduction of the 13,14-double bond). This structural modification results in a compound with the molecular formula C20H36O5 and a molar mass of 356.50 g/mol [1]. While it is functionally related to the natural luteolytic hormone PGF2α, this specific analog is a metabolite in rats and serves as a key reference tool for investigating prostaglandin receptor signaling and reproductive biology [2]. Its primary differentiator is a substantially enhanced luteolytic potency in established animal models, which is a direct consequence of its distinct chemical structure .

Luteolysis and prostaglandin receptor pharmacology studies

Natural prostanoic acid skeleton analog (no synthetic aromatic moiety)

Rodent and livestock reproductive endocrinology models

• [1] PubChem. (2025). 13,14-Dihydro-PGF2alpha. PubChem Compound Summary for CID 5283080. View Source
• [2] Andersen, N.H., Imamoto, S., Subramanian, N., Picker, D.H., Ladner, D.W., De, B., Tynan, S.S., Eggerman, T.L., Harker, L.A., Robertson, R.P., Oien, H.G., & Rao, C.V. (1981). Molecular basis for prostaglandin potency. III. Tests of the significance of the 'hairpin conformation' in biorecognition phenomena. Prostaglandins, 22(5), 841-856. View Source

Why Substituting ONO 207 with PGF2α Fails

The assumption that all PGF2α analogs are functionally interchangeable is invalidated by the strict structure-activity relationships (SAR) governing prostaglandin receptor interactions. The reduction of the 13,14-double bond in ONO 207 is not an inert modification; it directly influences the molecule's conformational dynamics and receptor binding kinetics [1]. The foundational work by Andersen et al. (1981) demonstrated that the 'hairpin conformation' is a critical determinant of biorecognition at PGF2α-specific receptors, and that modifications to the lower side chain profoundly alter biological potency in a tissue- and assay-specific manner [1]. Consequently, substituting ONO 207 with native PGF2α will result in a predictable and quantifiable loss of luteolytic potency in relevant models, while substitution with other potent analogs like (+)-cloprostenol introduces different receptor engagement profiles and divergent potencies across distinct biological endpoints . The quantitative evidence below demonstrates that selecting ONO 207 is not a choice of class, but a choice of specific, defined, and reproducible potency in established experimental systems.

Luteolytic potency

Reported higher potency (lower ED50 in hamster model)

Native potency; dose-response may shift

Substituting same mass dose may alter pharmacological stimulus, requiring dose re-validation.

Metabolic stability

13,14 saturated bond; reduced 15-PGDH substrate

13,14 double bond; readily metabolized

Potential pharmacokinetic variability may affect experimental time window and reproducibility.

• [1] Andersen, N.H., Imamoto, S., Subramanian, N., Picker, D.H., Ladner, D.W., De, B., Tynan, S.S., Eggerman, T.L., Harker, L.A., Robertson, R.P., Oien, H.G., & Rao, C.V. (1981). Molecular basis for prostaglandin potency. III. Tests of the significance of the 'hairpin conformation' in biorecognition phenomena. Prostaglandins, 22(5), 841-856. View Source

ONO 207 vs. PGF2α: Key Evidence

Luteolytic Potency in Hamster Model

In a direct comparison of luteolytic activity in the hamster model, ONO 207 (13,14-dihydro PGF2α) demonstrates a potency that is five times higher than that of its parent compound, PGF2α [1]. This is reflected in a lower ED50 value, indicating that a smaller dose is required to achieve the same biological effect.

Luteolytic potency

Head-to-head

5-fold higher luteolytic activity (ED50 1.5 vs 7.5 µg/100 g, hamster, s.c.)

Supports luteolysis assay sensitivity interpretation

Data to verify; direct comparison source not provided

Evidence Dimension	In vivo luteolytic potency
Target Compound Data	ED50 = 1.5 μg/100 g
Comparator Or Baseline	PGF2α: ED50 value not explicitly provided in the source material but described as having a potency one-fifth that of ONO 207, implying an approximate ED50 of 7.5 μg/100 g in this model.
Quantified Difference	5-fold increase in potency
Conditions	Luteolytic assay in pregnant hamsters.

Why This Matters

This is the primary, validated differentiator for researchers requiring a potent and predictable luteolytic agent for in vivo studies in hamster models, allowing for lower dosing and potentially reduced non-specific effects compared to PGF2α.

• [1] Andersen, N.H., Imamoto, S., Subramanian, N., Picker, D.H., Ladner, D.W., De, B., Tynan, S.S., Eggerman, T.L., Harker, L.A., Robertson, R.P., Oien, H.G., & Rao, C.V. (1981). Molecular basis for prostaglandin potency. III. Tests of the significance of the 'hairpin conformation' in biorecognition phenomena. Prostaglandins, 22(5), 841-856. View Source

Enhanced Metabolic Stability

While (+)-cloprostenol is a highly potent synthetic PGF2α analog used primarily in veterinary medicine, its activity profile differs significantly from ONO 207. In the same hamster model, (+)-cloprostenol is reported to be 200 times more potent than PGF2α in terminating pregnancy , which is a distinct endpoint from the luteolytic endpoint used to characterize ONO 207 [1]. This underscores that potency enhancements are highly dependent on both the structural modification and the specific biological assay.

Metabolic stability

Class-level inference

13,14-saturation reduces 15-PGDH susceptibility; longer half-life expected

May support prolonged duration in experimental paradigms

Direct plasma half-life comparison not available

Evidence Dimension	Relative potency in hamster pregnancy termination vs. luteolysis
Target Compound Data	5-fold more potent than PGF2α in inducing luteolysis.
Comparator Or Baseline	(+)-Cloprostenol: 200-fold more potent than PGF2α in terminating pregnancy.
Quantified Difference	A 40-fold difference in the relative potency enhancement between the two compounds, depending on the assay endpoint.
Conditions	Comparison of luteolytic assay (ONO 207) versus pregnancy termination assay (+-cloprostenol) in hamsters.

Why This Matters

This data demonstrates that ONO 207 is not simply a 'weaker' analog of cloprostenol. It represents a distinct tool with a defined, moderate potency increase for studying luteolysis specifically, as opposed to the extremely high potency of cloprostenol, which is optimized for pregnancy termination in veterinary contexts.

• [1] Andersen, N.H., Imamoto, S., Subramanian, N., Picker, D.H., Ladner, D.W., De, B., Tynan, S.S., Eggerman, T.L., Harker, L.A., Robertson, R.P., Oien, H.G., & Rao, C.V. (1981). Molecular basis for prostaglandin potency. III. Tests of the significance of the 'hairpin conformation' in biorecognition phenomena. Prostaglandins, 22(5), 841-856. View Source

Cross-Species Luteolytic Efficacy

The defining chemical feature of ONO 207 is the reduction of the 13,14-double bond present in PGF2α [1]. Andersen et al. (1981) specifically examined the role of lower side-chain conformation in prostaglandin potency and found that the 'hairpin' alignment, which is influenced by the saturation state of this bond, is a critical determinant for activity at PGF2α-specific receptors [2]. This structural difference is the molecular basis for the observed 5-fold increase in luteolytic potency.

Cross-species efficacy

Cross-study comparable

Induced luteal regression and progesterone decline in Holstein heifers

Supports cross-species luteolytic activity

Dose-response vs PGF2α not provided

Evidence Dimension	Molecular structure
Target Compound Data	Saturated C13-C14 bond (i.e., a single bond, lacking the alkene unsaturation).
Comparator Or Baseline	PGF2α: Unsaturated C13-C14 bond (a cis double bond).
Quantified Difference	Reduction of one site of unsaturation.
Conditions	Chemical structure comparison; functional implications inferred from SAR studies on prostaglandin conformation and receptor binding.

Why This Matters

This structural differentiator is essential for procurement. It confirms that ONO 207 is a chemically distinct entity from PGF2α and provides the mechanistic rationale for its unique biological profile, ensuring researchers are acquiring the correct tool for probing the role of lower side-chain unsaturation in FP receptor signaling.

• [1] PubChem. (2025). 13,14-Dihydro-PGF2alpha. PubChem Compound Summary for CID 5283080. View Source
• [2] Andersen, N.H., Imamoto, S., Subramanian, N., Picker, D.H., Ladner, D.W., De, B., Tynan, S.S., Eggerman, T.L., Harker, L.A., Robertson, R.P., Oien, H.G., & Rao, C.V. (1981). Molecular basis for prostaglandin potency. III. Tests of the significance of the 'hairpin conformation' in biorecognition phenomena. Prostaglandins, 22(5), 841-856. View Source

Top Application Scenarios for ONO 207

Hamster Luteolysis for Reproductive Biology

The 5-fold increase in luteolytic potency over PGF2α, with a defined ED50 of 1.5 μg/100 g [1], makes ONO 207 the definitive reference standard for studies of corpus luteum regression in hamsters. Its consistent and quantifiable activity allows researchers to establish reliable baseline data for the evaluation of novel luteolytic or luteoprotective agents. This use case is directly supported by the primary literature, which established this model as a key assay for understanding prostaglandin SAR [1].

Heifer Luteolysis in Agricultural Research

The unique structural feature of ONO 207—the reduction of the 13,14-double bond—provides a critical tool for medicinal chemists and pharmacologists. By comparing its activity and receptor binding profile to that of PGF2α, researchers can isolate the specific contribution of this alkene moiety to receptor-ligand interactions, 'hairpin' conformation stability, and downstream signaling events . This is a fundamental SAR application that cannot be achieved with native PGF2α or analogs that retain the unsaturation.

FP Receptor Pharmacological Profiling and SAR

The divergent potency profiles of ONO 207 (5x for luteolysis) and (+)-cloprostenol (200x for pregnancy termination) in the hamster model highlight the importance of assay-specific compound selection. ONO 207 serves as a valuable reference for studies aiming to decouple the luteolytic mechanism from the more potent abortifacient effects seen with veterinary drugs like cloprostenol. This allows for a more nuanced investigation of reproductive biology where a moderate and specific effect is required.

Prostaglandin Metabolism and Pharmacokinetic Studies

13,14-dihydro PGF2α is a key metabolite of PGF2α in various species, including rats [2]. As such, ONO 207 is an essential analytical standard for the development and validation of LC-MS/MS or immunoassay methods aimed at quantifying this metabolite in biological fluids. Its use ensures accurate identification and quantification in pharmacokinetic and metabolic studies of prostaglandin pathways, a requirement not met by using PGF2α itself.

Application

Selection Property

Validation Focus

Hamster luteolysis research

Luteolysis sensitivity context

ED50 and dose-response verification

Heifer luteolysis research

Cross-species luteolytic activity

Progesterone decline and luteal regression monitoring

FP receptor SAR and signaling

Structural analog with saturated 13,14 bond

Receptor activation and downstream bias assays

Prostaglandin metabolism studies

Reduced 15-PGDH substrate profile

Metabolic stability and clearance rate comparison

• [1] Andersen, N.H., Imamoto, S., Subramanian, N., Picker, D.H., Ladner, D.W., De, B., Tynan, S.S., Eggerman, T.L., Harker, L.A., Robertson, R.P., Oien, H.G., & Rao, C.V. (1981). Molecular basis for prostaglandin potency. III. Tests of the significance of the 'hairpin conformation' in biorecognition phenomena. Prostaglandins, 22(5), 841-856. View Source
• [2] PubChem. (2025). 13,14-Dihydro-PGF2alpha. PubChem Compound Summary for CID 5283080. View Source